Cas no 130539-43-4 (Ethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-thio-β-D-glucopyranoside)

• Product Name: Ethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-thio-β-D-glucopyranoside
• CAS No: 130539-43-4
• MF: C₁₆H₁₉NO₆S
• MW: 353.390163660049
• MDL: MFCD28167068
• CID: 4582511
• PubChem ID: 14727662
• Update Time: 2025-08-02

Ethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-thio-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-deoxy-2-phthalimido-1-thio-β-D-glucopyranoside
• Ethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-thio-beta-D-glucopyranoside
• Ethyl 2-Deoxy-2-Phthalimido-1-thio-β-D-thioglucopyranoside
• Ethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-thio-β-D-glucopyranoside
• Ethyl2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-thio-beta-D-glucopyranoside
• 2-[(2S,3R,4R,5S,6R)-2-ethylsulfanyl-4,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-3-yl]isoindoline-1,3-dione
• SCHEMBL9207675
• AC8155
• 130539-43-4
• ethyl 2-deoxy-2-phthalimido-1-thio-beta-d-glucopyranoside
• Ethyl 2-deoxy-2-phthalimido-b-D-thioglucopyranoside
• Ethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-thio--D-glucopyranoside
• 2-[(2S,3R,4R,5S,6R)-2-ethylsulfanyl-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]isoindole-1,3-dione
• BS-51471
• 2-[(2S,3R,4R,5S,6R)-2-(ethylsulfanyl)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]isoindole-1,3-dione
• AKOS030528192

• MDL： MFCD28167068
• Inchi： 1S/C16H19NO6S/c1-2-24-16-11(13(20)12(19)10(7-18)23-16)17-14(21)8-5-3-4-6-9(8)15(17)22/h3-6,10-13,16,18-20H,2,7H2,1H3/t10-,11-,12-,13-,16+/m1/s1
• InChI Key： CRCVQBKFARVQFE-ZPFNRVMVSA-N
• SMILES： S(CC)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 353.09330850g/mol
• Monoisotopic Mass: 353.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Ethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-thio-β-D-glucopyranoside

Ethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-thio-β-D-glucopyranoside: A Comprehensive Overview

Ethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-1-thio-β-D-glucopyranoside (CAS No. 130539-43-4) is a complex organic compound with significant potential in various fields, including pharmaceuticals and biotechnology. This compound is characterized by its unique structure, which combines a β-D-glucopyranoside backbone with a thio group and an isoindole moiety. The integration of these functional groups makes it a versatile molecule with diverse applications.

The β-D-glucopyranoside framework is a derivative of glucose, where the hydroxyl group at the anomeric carbon is replaced by an ethoxy group. This substitution not only alters the compound's solubility and stability but also enhances its bioavailability. The presence of the thio group introduces sulfur into the molecule, which can play a critical role in biological interactions, such as enzyme inhibition or receptor binding.

The isoindole moiety in this compound is another key feature. Isoindoles are heterocyclic compounds known for their aromaticity and stability. In this case, the isoindole ring is fused with a diketone group, forming a conjugated system that can exhibit strong electronic properties. This structure contributes to the compound's ability to participate in various chemical reactions, including those involving nucleophilic attack or electrophilic substitution.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its unique structure allows for the attachment of various bioactive molecules, making it an ideal candidate for targeted drug delivery. For instance, researchers have explored its use as a carrier for anti-cancer drugs, where the compound's ability to encapsulate and release drugs in a controlled manner has shown promising results.

In addition to its pharmaceutical applications, Ethyl 2-deoxy... has also been investigated for its role in food chemistry. The compound's ability to form stable complexes with metal ions has led to its consideration as a natural food preservative. This property not only extends the shelf life of food products but also reduces the need for synthetic additives.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the protection of hydroxyl groups using ethyl glycosides and the formation of the isoindole ring through cyclization reactions. The optimization of reaction conditions has been crucial in achieving high yields and purities.

From an analytical standpoint, Ethyl 2-deoxy... has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamic behavior in different environments. For example, NMR studies have revealed details about the stereochemistry of the molecule and its conformational flexibility.

In terms of safety and toxicity, preliminary studies indicate that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, Ethyl 2-deoxy... (CAS No. 130539-43-4) is a multifaceted compound with significant potential across various industries. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in modern science.